- Competitive pseudopericyclic [3,3]- and [3,5]-sigmatropic rearrangements of trichloroacetimidates, Journal of Organic Chemistry, 2015, 80(23), 11734-11743
Cas no 92892-04-1 (2,3,5-Trimethyl-4-nitrophenol)
2,3,5-Trimethyl-4-nitrophenol structure
Product Name:2,3,5-Trimethyl-4-nitrophenol
CAS No:92892-04-1
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD11865352
CID:2440059
PubChem ID:13331246
Update Time:2025-04-21
2,3,5-Trimethyl-4-nitrophenol Chemical and Physical Properties
Names and Identifiers
-
- 2,3,5-trimethyl-4-nitrophenol
- 4-Nitro-2,3,5-trimethylphenol
- 92892-04-1
- DB-206163
- DTXSID80537127
- Phenol, 2,3,5-trimethyl-4-nitro-
- AKOS027339233
- MFCD11865352
- SCHEMBL9446338
- AS-40444
- 2,3,5-Trimethyl-4-nitrophenol
-
- MDL： MFCD11865352
- Inchi： 1S/C9H11NO3/c1-5-4-8(11)6(2)7(3)9(5)10(12)13/h4,11H,1-3H3
- InChI Key： QOCJGBIUCNTAJZ-UHFFFAOYSA-N
- SMILES： OC1=CC(C)=C(C(C)=C1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 181.07389321Da
- Monoisotopic Mass: 181.07389321Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 66.1Ų
2,3,5-Trimethyl-4-nitrophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019147092-5g |
4-Nitro-2,3,5-trimethylphenol |
92892-04-1 | 97% | 5g |
$396.55 | 2023-08-31 | |
| Alichem | A019147092-25g |
4-Nitro-2,3,5-trimethylphenol |
92892-04-1 | 97% | 25g |
$1201.20 | 2023-08-31 | |
| abcr | AB457011-1 g |
4-Nitro-2,3,5-trimethylphenol |
92892-04-1 | 1g |
€546.70 | 2023-04-22 | ||
| eNovation Chemicals LLC | Y1264673-1g |
Phenol, 2,3,5-trimethyl-4-nitro- |
92892-04-1 | 97% | 1g |
$555 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1264673-1g |
Phenol, 2,3,5-trimethyl-4-nitro- |
92892-04-1 | 97% | 1g |
$555 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1264673-250mg |
Phenol, 2,3,5-trimethyl-4-nitro- |
92892-04-1 | 97% | 250mg |
$250 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1264673-250mg |
Phenol, 2,3,5-trimethyl-4-nitro- |
92892-04-1 | 97% | 250mg |
$250 | 2024-06-06 | |
| abcr | AB457011-250mg |
4-Nitro-2,3,5-trimethylphenol; . |
92892-04-1 | 250mg |
€211.90 | 2025-04-15 | ||
| abcr | AB457011-1g |
4-Nitro-2,3,5-trimethylphenol; . |
92892-04-1 | 1g |
€535.40 | 2025-04-15 | ||
| 1PlusChem | 1P00IHUE-250mg |
Phenol, 2,3,5-trimethyl-4-nitro- |
92892-04-1 | 97% | 250mg |
$145.00 | 2024-04-20 |
2,3,5-Trimethyl-4-nitrophenol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Acetic anhydride , Nitric acid ; 30 min, -60 °C
Reference
2,3,5-Trimethyl-4-nitrophenol Raw materials
2,3,5-Trimethyl-4-nitrophenol Preparation Products
2,3,5-Trimethyl-4-nitrophenol Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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